C-(5-(3-Chloro-benzyl)-thiophen-2-yl)-methylamine

• Molecular Formula: C12H12ClNS
• Molecular Weight: 237.75 g/mol
• IUPAC Name: [5-[(3-chlorophenyl)methyl]thiophen-2-yl]methanamine
• InChI: InChI=1S/C12H12ClNS/c13-10-3-1-2-9(6-10)7-11-4-5-12(8-14)15-11/h1-6H,7-8,14H2
• InChI Key: KLGIPHSNPHPRAI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)CC2=CC=C(S2)CN

Description

C-(5-(3-Chloro-benzyl)-thiophen-2-yl)-methylamine is a useful research compound. Its molecular formula is C12H12ClNS and its molecular weight is 237.75 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of 5-(3-chloro-benzyl)thiophene-2-carbaldehyde described in Preparation Example 44 (1.2 g, 5.08 mmol) in 7N ammonia/methanol (40 mL) was added Raney nickel (2 g), and the solution was stirred at room temperature for 17 hours under hydrogen atmosphere. The reaction solution was filtered through Celite pad, the catalyst was removed, then, this filtrate was evaporated in vacuo, the residue was purified by silica gel column chromatography (ethyl acetate, then ethyl acetate:methanol=5:1), and the title compound (740 mg, 3.12 mmol, 61.4%) was obtained as a brown oil.